4,4-Difluorocyclohexane-1-carboximidamide hydrochloride

• IUPAC Name: 4,4-difluorocyclohexane-1-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H12F2N2.ClH/c8-7(9)3-1-5(2-4-7)6(10)11;/h5H,1-4H2,(H3,10,11);1H
• InChI Key: DSRFYWGSKTWSOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=N)N)(F)F.Cl
• Molecular Formula: C7H13ClF2N2
• Molecular Weight: 198.64 g/mol
• CAS RN: 2172450-78-9

Description

4,4-Difluorocyclohexane-1-carboximidamide hydrochloride is a chemical compound with the CAS Number: 2172450-78-9. It has a molecular weight of 198.64 and its IUPAC name is (4,4-difluorocyclohexylidene)methanediamine hydrochloride. It is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for 4,4-Difluorocyclohexane-1-carboximidamide hydrochloride is 1S/C7H12F2N2.ClH/c8-7(9)3-1-5(2-4-7)6(10)11;/h1-4,10-11H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Catalytic Applications

4,4-Difluorocyclohexane-1-carboximidamide hydrochloride has been utilized in the synthesis of azolyl carboximidamides, which are used as ligands for the complexation of Cu(II) and Zn(II). These complexes, particularly the Zn(II) complexes, have shown potential as catalysts in the copolymerization of cyclohexene oxide and carbon dioxide to form polycarbonates. This highlights the compound's role in facilitating environmentally beneficial reactions, especially in the production of polycarbonates with minimal polyether contamination (Walther et al., 2006).

Polymer Synthesis

The compound has been involved in the synthesis of novel polyimides. For instance, organosoluble polyimides based on 1,1-bis[4-(4-amino-2-trifluoromethylphenoxy)phenyl]cyclohexane, a derivative, have shown excellent solubility, mechanical properties, and thermal stability. This demonstrates its use in creating materials with significant industrial and technological applications, particularly in areas requiring materials with high thermal stability and specific mechanical properties (Yang et al., 2004).

Spectroscopy and Molecular Studies

In spectroscopy, 4,4-Difluorocyclohexane-1-carboximidamide hydrochloride derivatives have been studied for their conformational preferences. For example, research on 1,2- and 1,4-difluorocyclohexane has provided insights into the conformational preferences of these compounds in different phases, contributing to a deeper understanding of their molecular behavior and potential applications in fields like material science and pharmaceuticals (Wiberg et al., 2005).

Drug Discovery Building Blocks

The compound has been identified as a potential building block in drug discovery. Specifically, 1-Amino-4,4-difluorocyclohexanecarboxylic acid, a related compound, has been suggested for its utility in drug development due to its unique properties influenced by fluorine atoms. This includes impacts on conformation, lipophilicity, acidity, and fluorescent properties, making it a promising candidate in the design of new pharmaceuticals (Mykhailiuk et al., 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.